Cas no 38478-71-6 (9H-benzo[c]indolo[3,2,1-ij][1,5]naphthyridin-9-one)

• Product Name: 9H-benzo[c]indolo[3,2,1-ij][1,5]naphthyridin-9-one
• CAS No: 38478-71-6
• MF: C₁₈H₁₀N₂O
• MW: 270.28480386734
• CID: 923545
• PubChem ID: 288586
• Update Time: 2025-04-19

9H-benzo[c]indolo[3,2,1-ij][1,5]naphthyridin-9-one Chemical and Physical Properties

Names and Identifiers

• 9H-benzo[c]indolo[3,2,1-ij][1,5]naphthyridin-9-one
• 8H-benzo[c]indolo[3,2,1-ij][1,5]naphthyridin-8-one
• 9H-Benz(c)indolo(3,2,1-ij)(1,5)naphthyridin-9-one
• 9H-Benz[c]indolo[3,2,1-ij][1,5]naphthyridin-9-one
• AC1L69VV
• AC1Q6KOO
• Benz[c]indolo[3,2,1-ij][1,5]naphthyridin-9-on
• benz[c]indolo[3,2,1-ij][1,5]naphthyridin-9-one
• Benzo[4,5]canthin-6-one
• benzo[c]indolo[3,2,1-ij][1,5]naphthyridin-9-one
• benzo[e]canthin-6-one
• STOCK1N-67833
• SureCN1
• AKOS032436063
• NSC-149851
• SCHEMBL12762806
• JS9GTY6LGY
• NSC149851
• 38478-71-6
• STL518220
• CHEMBL3218584
• DTXSID30191793
• NSC 149851

• Inchi： 1S/C18H10N2O/c21-18-14-7-2-1-6-12(14)16-17-13(9-10-19-16)11-5-3-4-8-15(11)20(17)18/h1-10H
• InChI Key： VODSHQYSLMKQCD-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C2C3=C(C=CN=2)C2C=CC=CC=2N31

Computed Properties

• Exact Mass: 270.0794
• Monoisotopic Mass: 270.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89
• LogP: 3.59190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Indolonaphthyridine alkaloids Indolonaphthyridine alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Indolonaphthyridine alkaloids